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Compound of Interest

tert-Butyl (2,6-dichloropyrimidin-4-
Compound Name:
yl)carbamate

Cat. No.: B580915

tert-Butyl (2,6-dichloropyrimidin-4-yl)carbamate is a key chemical intermediate that has
garnered significant attention in the fields of medicinal chemistry and drug discovery.[1] Its
unique structure, featuring a reactive dichloropyrimidine core and a stable tert-butoxycarbonyl
(Boc) protected amine, makes it an exceptionally versatile building block for synthesizing a
wide array of complex organic molecules.[1] The strategic placement of two chlorine atoms
allows for selective and sequential functionalization, while the Boc group provides a reliable
method for masking and later revealing a primary amine. This guide provides a comprehensive
overview of its synthesis, properties, reactivity, and applications, with a focus on its practical
use in research and development settings.

Core Physicochemical and Structural Data

A precise understanding of a compound's fundamental properties is critical for its effective
application. The key identifiers and properties of tert-Butyl (2,6-dichloropyrimidin-4-
yl)carbamate are summarized below.
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Property Value Source(s)
CAS Number 1244949-72-1 [11[2][3][41[5]
Molecular Formula CoH11CI2N302 [21[31[5]
Molecular Weight 264.11 g/mol [21[31[5]

tert-butyl N-(2,6-

IUPAC Name dichloropyrimidin-4- [31[5]
yl)carbamate
ORNKYVWJTKTHRG-

InChl Key [1]

UHFFFAOYSA-N

Appearance White to off-white solid [6]

Sealed in a dry place at room
Storage [51[7]
temperature or 2-8°C

Synthesis Protocol: A Validated Laboratory
Methodology

The most common and reliable synthesis of tert-Butyl (2,6-dichloropyrimidin-4-yl)carbamate
involves the protection of 4-amino-2,6-dichloropyrimidine. The causality behind this choice is
straightforward: the Boc-protection strategy is robust, high-yielding, and uses readily available
commercial reagents, making it ideal for both small-scale research and larger-scale production.

Reaction Principle

The synthesis proceeds via a nucleophilic acyl substitution. The exocyclic amino group of 4-
amino-2,6-dichloropyrimidine acts as a nucleophile, attacking the electrophilic carbonyl carbon
of di-tert-butyl dicarbonate (Boc)20 or tert-butyl chloroformate. A mild base is used to neutralize
the acidic byproduct generated during the reaction, driving the equilibrium towards the product.

[1]

Detailed Step-by-Step Protocol
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Reagent Preparation: To a solution of 4-amino-2,6-dichloropyrimidine (1.0 eq) in an
anhydrous aprotic solvent such as Tetrahydrofuran (THF) or Dichloromethane (DCM), add a
suitable base like Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (1.2 eq).

Reaction Initiation: Cool the mixture to 0°C in an ice bath. To this stirring solution, add di-tert-
butyl dicarbonate ((Boc)20) (1.1 eq) portion-wise or via a dropping funnel if dissolved in the
reaction solvent.

Reaction Progression: Allow the reaction to slowly warm to room temperature (20-25°C) and
stir for 4-12 hours.[1] The progress can be monitored by Thin-Layer Chromatography (TLC)
until the starting material is consumed.

Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution
of ammonium chloride. Extract the aqueous layer three times with a suitable organic solvent
like Ethyl Acetate.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Na2S0a4), and concentrate under reduced pressure. The crude product is then purified by
column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield
the pure tert-Butyl (2,6-dichloropyrimidin-4-yl)carbamate.|[1]

Synthesis Workflow Diagram
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Step 1: Reagent Preparation

4-Amino-2,6-dichloropyrimidine Anhydrous THF/DCM Triethylamine (Boc)20

Ste{P 2-3: Reaction

Dissolve & Cool to 0°C
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tert-Butyl (2,6-dichloropyrimidin-4-yl)carbamate
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Caption: Workflow for the synthesis of tert-Butyl (2,6-dichloropyrimidin-4-yl)carbamate.
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Spectroscopic Characterization: A Guide to
Structural Verification

Rigorous characterization is essential to confirm the identity and purity of the synthesized
compound. The following data are characteristic of tert-Butyl (2,6-dichloropyrimidin-4-
yl)carbamate.

Technique Expected Data & Interpretation

- ® ~1.4-1.5 ppm (singlet, 9H): Corresponds to
the nine equivalent protons of the tert-butyl
group of the Boc protector.[1] - d ~8.2-8.5 ppm
1H NMR (singlet, 1H): Represents the single proton on
the pyrimidine ring.[1] -  ~8.5-9.5 ppm (broad
singlet, 1H): Characteristic of the N-H proton of

the carbamate.

- ~28 ppm: Carbon atoms of the methyl
groups in the tert-butyl moiety. - 4 ~80-82 ppm:
The quaternary carbon of the tert-butyl group. -
15C NMR 0 ~150-165 ppm: Signals corresponding to the
carbonyl carbon of the carbamate and the
carbon atoms of the pyrimidine ring. The
chlorine atoms induce deshielding effects on

adjacent carbons.[1]

- ~3300 cm~1: N-H stretching vibration of the
carbamate.[1] - ~2980 cm~*: C-H stretching of
IR Spectroscopy the tert-butyl group. - ~1700-1750 cm~1: Strong

C=0 stretching of the carbamate carbonyl

group.[1]

- [M+H]* = 264.0/266.0: The molecular ion peak
M Spect . will show a characteristic isotopic pattern
ass Spectrometr
P Y (approx. 3:2 ratio) due to the presence of two

chlorine atoms.[1]
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Chemical Reactivity and Synthetic Utility

The synthetic power of this molecule lies in the differential reactivity of its functional groups.
The two chlorine atoms on the pyrimidine ring are susceptible to nucleophilic aromatic
substitution (SnAr), while the Boc-protected amine is stable under these conditions but can be
easily deprotected under acidic conditions.

Nucleophilic Aromatic Substitution (SnAr)

The chlorine atoms at the C2 and C6 positions are excellent leaving groups. This allows for the
sequential introduction of various nucleophiles, such as amines, alcohols, or thiols. The choice
of reaction conditions (temperature, base, solvent) can often be tuned to achieve selective
monosubstitution or disubstitution. This differential reactivity is the cornerstone of its utility in
building molecular diversity.
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Caption: Key reaction pathways for functionalizing the dichloropyrimidine core.

Applications in Medicinal Chemistry and Drug
Discovery

This intermediate is a valuable precursor for the synthesis of biologically active compounds,
particularly in oncology and immunology.[8]

¢ Protease and Kinase Inhibitors: The pyrimidine scaffold is a common feature in many
enzyme inhibitors. The dichloropyrimidine core of the title compound can be elaborated to
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create potent and selective inhibitors by introducing side chains that interact with specific
pockets of the target enzyme.[1]

 PROTACSs Development: In the innovative field of targeted protein degradation, Proteolysis
Targeting Chimeras (PROTACS) are bifunctional molecules that induce the degradation of
specific proteins. Dichloropyrimidine-based structures are frequently used as ligands that
bind to E3 ubiquitin ligases. tert-Butyl (2,6-dichloropyrimidin-4-yl)carbamate serves as an
ideal starting point for constructing these E3 ligase handles.[1]

o Scaffold for Library Synthesis: Due to the reliability of SnAr reactions on its core, the
compound is an excellent scaffold for parallel synthesis, enabling the rapid generation of
libraries of related compounds for high-throughput screening in drug discovery campaigns.

Safety, Handling, and Storage

As a chlorinated organic compound, proper safety protocols are mandatory.

e Personal Protective Equipment (PPE): Always wear nitrile gloves, a lab coat, and safety
goggles.[1]

» Ventilation: All handling should be performed inside a certified chemical fume hood to
prevent inhalation of dust or vapors.[1]

» Spill Management: In case of a spill, absorb the material with an inert substance like
vermiculite and dispose of it as hazardous chemical waste.[1]

» First Aid: For skin contact, wash the affected area thoroughly with soap and water. For eye
contact, flush with copious amounts of water for at least 15 minutes and seek medical
attention.[1]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated area.[6]

Conclusion

tert-Butyl (2,6-dichloropyrimidin-4-yl)carbamate (CAS No. 1244949-72-1) is more than just
a chemical intermediate; it is an enabling tool for innovation in drug discovery and materials
science. Its well-defined reactivity, straightforward synthesis, and versatile scaffold provide

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b580915
https://www.benchchem.com/product/b580915?utm_src=pdf-body
https://www.benchchem.com/product/b580915
https://www.benchchem.com/product/b580915
https://www.benchchem.com/product/b580915
https://www.benchchem.com/product/b580915
https://www.benchchem.com/product/b580915
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL00259&PLANT=d__ALF
https://www.benchchem.com/product/b580915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

chemists with a reliable and powerful platform for the design and creation of novel, high-value
molecules. Understanding the technical details presented in this guide allows researchers to
fully leverage its synthetic potential in their research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Introduction: A Versatile Building Block in Modern
Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580915#tert-butyl-2-6-dichloropyrimidin-4-yl-
carbamate-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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